Cas no 2137983-46-9 (Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]-)

• Product Name: Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]-
• CAS No: 2137983-46-9
• MF: C₈H₉F₂NO₃
• MW: 205.158769369125
• CID: 5299456
• Update Time: 2025-05-20

Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-{[(furan-3-yl)methyl]amino}propanoic acid
• 2,2-Difluoro-3-(furan-3-ylmethylamino)propanoic acid
• Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]-

• Inchi： 1S/C8H9F2NO3/c9-8(10,7(12)13)5-11-3-6-1-2-14-4-6/h1-2,4,11H,3,5H2,(H,12,13)
• InChI Key： NVBQOKZCVSCUEM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCC1=COC=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: -1.7
• Topological Polar Surface Area: 62.5

Additional information on Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]-

Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]- (CAS No. 2137983-46-9): An Overview

Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]- (CAS No. 2137983-46-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its 2,2-difluoro substitution on the propanoic acid backbone and the presence of a (3-furanylmethyl)amino group, which imparts distinct properties and biological activities.

The chemical structure of Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]- (CAS No. 2137983-46-9) is notable for its combination of fluorine atoms and a furan ring. Fluorine substitution is a common strategy in drug design to enhance the metabolic stability and bioavailability of compounds. The presence of the furan ring, a five-membered aromatic heterocycle, adds further complexity and can influence the compound's interactions with biological targets.

In the context of medicinal chemistry, Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]- has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]- has also shown potential in cancer research. A preclinical study conducted by researchers at a leading pharmaceutical company found that this compound selectively targets and inhibits the growth of certain cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways that are dysregulated in cancer cells. These findings suggest that Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]- could be further developed as an anticancer agent.

The synthesis of Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]- involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a difluorinated propanoic acid derivative with a furan-containing amine. The choice of reagents and catalysts is crucial for optimizing the yield and minimizing side reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches to producing this compound.

In addition to its therapeutic potential, Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]- has also been studied for its use as a tool compound in biochemical research. Its unique structure makes it suitable for probing specific biological processes and interactions. For example, researchers have used this compound to investigate the role of certain enzymes in metabolic pathways and to develop assays for drug screening.

The safety profile of Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]- is an important consideration for its potential use in therapeutic applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity at relevant concentrations. However, further studies are needed to fully assess its safety profile in humans.

In conclusion, Propanoic acid, 2,2-difluoro-3-[(3-furanylmethyl)amino]- (CAS No. 2137983-46-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.